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Compound of Interest

Compound Name: Pyrazosulfuron

Cat. No.: B1209395 Get Quote

An In-depth Technical Guide to Pyrazosulfuron and its Esters for Researchers, Scientists, and

Drug Development Professionals.

This technical guide provides a comprehensive overview of the herbicide Pyrazosulfuron and

its primary active ester, Pyrazosulfuron-ethyl. It details their chemical identities according to

IUPAC nomenclature, physicochemical properties, mode of action, and relevant experimental

protocols.

Chemical Identity and Nomenclature
Pyrazosulfuron is the parent carboxylic acid, but it is the ethyl ester, Pyrazosulfuron-ethyl,

that is the biologically active species used in commercial herbicide formulations.[1][2]

Pyrazosulfuron
IUPAC Name: 5-{[(4,6-dimethoxypyrimidin-2-yl)carbamoyl]sulfamoyl}-1-methyl-1H-pyrazole-

4-carboxylic acid.[1][3][4]

Chemical Formula: C₁₂H₁₄N₆O₇S.[1][3]

CAS Registry Number: 98389-04-9.[1][3][4]

Caption: Chemical structure of Pyrazosulfuron.

Pyrazosulfuron-ethyl

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1209395?utm_src=pdf-interest
https://www.benchchem.com/product/b1209395?utm_src=pdf-body
https://www.benchchem.com/product/b1209395?utm_src=pdf-body
https://www.benchchem.com/product/b1209395?utm_src=pdf-body
https://www.benchchem.com/product/b1209395?utm_src=pdf-body
https://www.benchchem.com/product/b1209395?utm_src=pdf-body
http://www.bcpcpesticidecompendium.org/pyrazosulfuron.html
http://www.bcpcpesticidecompendium.org/derivatives/pyrazosulfuron-ethyl.html
https://www.benchchem.com/product/b1209395?utm_src=pdf-body
http://www.bcpcpesticidecompendium.org/pyrazosulfuron.html
https://pubchem.ncbi.nlm.nih.gov/compound/Pyrazosulfuron
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/3320.htm
http://www.bcpcpesticidecompendium.org/pyrazosulfuron.html
https://pubchem.ncbi.nlm.nih.gov/compound/Pyrazosulfuron
http://www.bcpcpesticidecompendium.org/pyrazosulfuron.html
https://pubchem.ncbi.nlm.nih.gov/compound/Pyrazosulfuron
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/3320.htm
https://www.benchchem.com/product/b1209395?utm_src=pdf-body
https://www.benchchem.com/product/b1209395?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209395?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


IUPAC Name: ethyl 5-{[(4,6-dimethoxypyrimidin-2-yl)carbamoyl]sulfamoyl}-1-methyl-1H-

pyrazole-4-carboxylate.[2][5][6][7]

Chemical Formula: C₁₄H₁₈N₆O₇S.[5][8][9][10]

CAS Registry Number: 93697-74-6.[5][7][8]

Caption: Chemical structure of Pyrazosulfuron-ethyl.

Physicochemical Properties
The quantitative data for Pyrazosulfuron and its ethyl ester are summarized below for

comparative analysis.

Table 1: Physicochemical Data of Pyrazosulfuron

Property Value Reference

Molecular Formula C₁₂H₁₄N₆O₇S [1][3]

Molecular Weight 386.34 g/mol [3][4]

CAS Number 98389-04-9 [1][3][4]

Physical State Solid [4]

Table 2: Physicochemical Data of Pyrazosulfuron-ethyl
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Property Value Reference

Molecular Formula C₁₄H₁₈N₆O₇S [5][8][9][10]

Molecular Weight 414.4 g/mol [11]

CAS Number 93697-74-6 [5][7][8]

Appearance Colourless crystals [11]

Melting Point 177.8–179.5 °C [11]

Density 1.46 g/cm³ (at 20 °C) [11]

Vapour Pressure 4.2 × 10⁻⁵ mPa (at 25 °C) [11]

Water Solubility 9.76 mg/L (at 20 °C) [11]

Solvent Solubility (g/L at 20°C)

Chloroform 200 [11]

Acetone 33.7 [11]

Benzene 15.6 [11]

Methanol 4.32 [11]

Hexane 0.0185 [11]

Stability

Unstable in acidic or alkaline

media; relatively stable at pH

7.

[11]

Mode of Action and Signaling Pathway
Pyrazosulfuron-ethyl is a systemic, broad-spectrum herbicide that belongs to the sulfonylurea

family.[5][8][11] Its primary mode of action is the inhibition of the enzyme acetolactate synthase

(ALS), also known as acetohydroxyacid synthase (AHAS).[4][5][11][12] This enzyme is crucial

for the biosynthesis of the branched-chain amino acids: valine, leucine, and isoleucine.[11][13]

By blocking this key enzymatic step, the herbicide halts cell division and plant growth,

ultimately leading to weed death.[11][14][15] The herbicide is absorbed by the roots and/or

leaves and translocated to the meristems where it exerts its effect.[11][14]
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Caption: Pyrazosulfuron-ethyl inhibits the ALS enzyme, blocking amino acid synthesis.

Experimental Protocols
Synthesis of Pyrazosulfuron-ethyl
A general synthetic route for Pyrazosulfuron-ethyl involves a multi-step process.[5] A key final

step is the reaction between a sulfonyl isocyanate intermediate and an amino pyrimidine.[5][16]

Protocol: Final Condensation Step[16]

Preparation of Amine Solution: Dissolve 0.4 g of 2-amino-4,6-dimethoxy pyrimidine in 20 ml

of dry acetonitrile in a suitable reaction vessel.

Addition of Isocyanate: To the stirred solution from Step 1, add 0.98 g of the crude sulfonyl

isocyanate intermediate (ethyl 5-(isocyanatosulfonyl)-1-methyl-1H-pyrazole-4-carboxylate).

Reaction: Continue stirring the mixture at room temperature.

Isolation: The product, Pyrazosulfuron-ethyl, will crystallize out of the solution. Collect the

crystals by filtration.

Purification: Wash the filtered crystals with a suitable solvent and dry to obtain the final

product.
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Caption: General workflow for the final synthesis step of Pyrazosulfuron-ethyl.

Protocol: Soil Residue Analysis

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1209395?utm_src=pdf-body-img
https://www.benchchem.com/product/b1209395?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209395?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The persistence and degradation of Pyrazosulfuron-ethyl in the environment are critical for

assessing its impact. The following outlines a general protocol for a field study based on

published research.[13]

Field Preparation: Establish a rice field plot according to standard agricultural practices for

the region.

Herbicide Application: Apply a commercial formulation of Pyrazosulfuron-ethyl at the

recommended dosage (e.g., 25 g a.i./ha) as a post-emergence spray.[13] Maintain an

untreated control plot for comparison.

Soil Sampling: Collect soil samples from the treated plot at predetermined time intervals

(e.g., 2 hours post-application, then at 5, 10, 20, 30, and 90 days).[13]

Sample Preparation: Prepare the soil samples for analysis. This typically involves extraction

of the herbicide residue using an appropriate organic solvent.

Analytical Method: Quantify the concentration of Pyrazosulfuron-ethyl in the extracts using

a validated analytical method, such as online solid-phase extraction combined with High-

Performance Liquid Chromatography (online SPE/HPLC).[17]

Data Analysis: Calculate the dissipation rate and half-life (DT₅₀) of Pyrazosulfuron-ethyl in

the soil under the specific field conditions. In one study, the soil half-life was found to be less

than 15 days.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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